molecular formula C7H4ClN3O2 B103370 2-Chloro-7-nitro-1H-benzo[d]imidazole CAS No. 15965-55-6

2-Chloro-7-nitro-1H-benzo[d]imidazole

Cat. No.: B103370
CAS No.: 15965-55-6
M. Wt: 197.58 g/mol
InChI Key: IDHWSFVCVDTHNI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Chloro-7-nitro-1H-benzo[d]imidazole (CAS: 4857-06-1) is a substituted benzimidazole derivative characterized by a fused bicyclic aromatic structure. The core consists of a benzene ring fused to an imidazole ring, with a chlorine substituent at position 2 and a nitro group (-NO₂) at position 7 (Fig. 1). This compound belongs to a class of heterocyclic aromatic compounds widely studied for their pharmaceutical and agrochemical applications, particularly as enzyme inhibitors or intermediates in organic synthesis .

Preparation Methods

Synthetic Routes and Methodological Advancements

Cyclocondensation of o-Phenylenediamine Derivatives

The most widely reported method involves cyclocondensation of 4-chloro-1,2-diaminobenzene with nitro-substituted carbonyl compounds. A representative protocol from Journal of Young Pharmacists utilizes ammonium chloride (NH₄Cl) as a catalyst in chloroform at room temperature, achieving 94% yield for analogous benzimidazoles .

Reaction Mechanism :

  • Nucleophilic Attack : The amine group of o-phenylenediamine attacks the carbonyl carbon of the aldehyde, forming a Schiff base.

  • Cyclization : Intramolecular dehydration closes the imidazole ring.

  • Oxidation : Atmospheric oxygen or added oxidants aromatize the intermediate .

Optimization Strategies :

  • Catalysts : NH₄Cl enhances protonation of the carbonyl group, accelerating nucleophilic attack. Alternative catalysts like ZnBr₂ (from patent literature) improve yields to >90% but require elevated temperatures .

  • Solvents : Chloroform and ethyl acetate are preferred for their ability to stabilize intermediates without side reactions .

Table 1: Comparative Yields in Cyclocondensation Reactions

Starting MaterialCatalystSolventTemp (°C)Yield (%)Source
4-Chloro-1,2-diaminobenzeneNH₄ClCHCl₃2594
4-Nitro-1,2-diaminobenzeneZnBr₂EtOAc7089

Nitration of Preformed Benzimidazole Cores

Direct nitration of 2-chloro-1H-benzo[d]imidazole offers a streamlined route but faces challenges in regioselectivity. A patent by WO2019146113A1 highlights the use of mixed acid (H₂SO₄/HNO₃) at 0–5°C to nitrate the benzimidazole core at position 7, followed by chlorination at position 2 .

Critical Considerations :

  • Protective Groups : Methoxymethyl (MOM) or tetrahydropyranyl (THP) groups prevent over-nitration. For example, THP protection increases nitro group selectivity at position 7 from 72% to 88% .

  • Chlorination Agents : Trichloroisocyanuric acid (TCICA) with thiourea as an activating agent achieves 85% chlorination efficiency at position 2 .

Sequential Functionalization Via Protective Groups

Advanced strategies employ protective groups to decouple nitration and chlorination steps. A seminal study in ACS Medicinal Chemistry Letters outlines a four-step process:

  • Protection : Silylation of the imidazole nitrogen using tert-butyldimethylsilyl chloride (TBDMS-Cl).

  • Nitration : Electrophilic nitration at position 7 using acetyl nitrate.

  • Chlorination : TCICA-mediated chlorination at position 2.

  • Deprotection : Fluoride-based removal of TBDMS groups .

Advantages :

  • Regioselectivity improves to >95% for both nitro and chloro groups.

  • Byproduct formation (e.g., 5-chloro isomers) is reduced to <5% .

Industrial-Scale Considerations and Challenges

Solvent Recovery and Sustainability

Recent efforts prioritize green solvents. Ethyl acetate, used in 70% of patented methods, is recyclable via distillation, reducing environmental impact .

Chemical Reactions Analysis

Types of Reactions

2-Chloro-7-nitro-1H-benzo[d]imidazole undergoes various chemical reactions, including:

    Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst (e.g., palladium on carbon) or using chemical reductants like tin(II) chloride.

    Substitution: The chloro group can be substituted with nucleophiles such as amines, thiols, or alkoxides under appropriate conditions, leading to the formation of various derivatives.

    Oxidation: The compound can undergo oxidation reactions, although these are less common compared to reduction and substitution reactions.

Common Reagents and Conditions

    Reduction: Hydrogen gas with palladium on carbon, tin(II) chloride in hydrochloric acid.

    Substitution: Nucleophiles such as amines, thiols, or alkoxides in the presence of a base or under acidic conditions.

    Oxidation: Strong oxidizing agents like potassium permanganate or chromium trioxide.

Major Products Formed

    Reduction: 2-Chloro-4-amino-1H-benzimidazole.

    Substitution: Various substituted benzimidazole derivatives depending on the nucleophile used.

    Oxidation: Oxidized benzimidazole derivatives.

Scientific Research Applications

Medicinal Chemistry

a. Antimicrobial Activity
Research indicates that compounds containing the benzimidazole structure, including 2-chloro-7-nitro-1H-benzo[d]imidazole, exhibit significant antimicrobial properties. These compounds have been investigated for their efficacy against various pathogens, including bacteria and fungi. The nitro group is particularly notable for enhancing biological activity, making this compound a candidate for further development as an antimicrobial agent.

b. Drug Development
The compound serves as an important intermediate in the synthesis of pharmaceuticals. For instance, it can be utilized in the design of new drugs targeting infections caused by resistant strains of bacteria, such as Pseudomonas aeruginosa. A recent study focused on synthesizing benzo[d]imidazole derivatives as potential PqsR inhibitors, which could serve as adjuvant therapies in treating such infections .

Synthesis of Complex Molecules

a. Building Block for Organic Synthesis
this compound is utilized as a versatile building block in organic synthesis. Its structure allows for various chemical modifications, enabling the creation of diverse derivatives with tailored properties for specific applications. This adaptability is crucial for developing new materials and pharmaceuticals.

b. Nitration Reactions
The compound can participate in nitration reactions to yield other nitro-substituted derivatives. Such reactions are fundamental in organic chemistry, providing pathways to synthesize complex molecules that are valuable in both research and industrial applications .

Agrochemical Applications

The imidazole ring present in this compound contributes to its potential use in agrochemicals. Compounds with imidazole structures have been shown to possess herbicidal and fungicidal activities, making this compound a candidate for further exploration in agricultural applications.

Material Science

a. Dyes and Pigments
Nitro aromatic compounds are widely used as substrates for the preparation of dyes and pigments due to their vibrant colors and stability . The unique properties of this compound may allow it to be developed into novel dyes with specific characteristics suitable for various industrial applications.

Case Studies and Research Findings

Application AreaDescriptionKey Findings
Medicinal ChemistryAntimicrobial agentExhibits significant activity against resistant bacterial strains .
Organic SynthesisBuilding block for complex moleculesVersatile modifications possible; key intermediate in drug synthesis .
AgrochemicalsPotential herbicidal and fungicidal propertiesImidazole derivatives show promise in pest control applications .
Material ScienceDevelopment of dyes and pigmentsNitro-substituted compounds yield vibrant colors suitable for textiles .

Mechanism of Action

The mechanism of action of 2-Chloro-7-nitro-1H-benzo[d]imidazole is primarily related to its ability to interact with biological macromolecules. The nitro group can undergo bioreduction to form reactive intermediates that can interact with cellular components, leading to various biological effects. The chloro group can participate in nucleophilic substitution reactions, allowing the compound to form covalent bonds with target molecules. These interactions can disrupt cellular processes and lead to the compound’s biological activity.

Comparison with Similar Compounds

Key Structural Features :

  • Chlorine Substituent : The electron-withdrawing chlorine at position 2 enhances electrophilic substitution resistance and may influence binding interactions in biological systems.

For example, 7-Chloro-1H-benzo[d]imidazole has a molecular weight of 305.35 g/mol, a boiling point of 393.8°C, and a density of 1.3 g/cm³ . The nitro group in 2-Chloro-7-nitro-1H-benzo[d]imidazole likely reduces solubility in polar solvents compared to non-nitro analogs due to increased molecular planarity and intermolecular interactions.

Structural Analogues and Substituent Effects

The reactivity and applications of this compound can be contextualized by comparing it to structurally related benzimidazole derivatives (Table 1):

Compound Name CAS Number Substituents Molecular Formula Similarity Score* Key Properties/Applications
This compound 4857-06-1 Cl (C2), NO₂ (C7) C₇H₄ClN₃O₂ Reference Enzyme inhibition; synthetic intermediate
2-Chloro-6-fluoro-1H-benzo[d]imidazole 256519-11-6 Cl (C2), F (C6) C₇H₄ClFN₂ 0.82 Enhanced metabolic stability in drug design
2-Chloro-7-fluoro-1H-benzo[d]imidazole 15965-57-8 Cl (C2), F (C7) C₇H₄ClFN₂ 0.78 Bioactive scaffold in kinase inhibitors
2-Chloro-7-methyl-1H-benzo[d]imidazole 4857-06-1 Cl (C2), CH₃ (C7) C₈H₇ClN₂ 0.73 Improved lipophilicity for CNS-targeting drugs
7-Chloro-1H-benzo[d]imidazole 16931-35-4 Cl (C7) C₇H₅ClN₂ 0.67 Intermediate in antiviral agents

Similarity Score : Calculated based on structural and functional group alignment .

Key Differences and Trends :

Electron-Withdrawing vs. Electron-Donating Groups :

  • The nitro group in this compound increases electrophilic reactivity at adjacent positions compared to fluoro or methyl substituents. For instance, nitro groups facilitate nucleophilic aromatic substitution, whereas methyl groups enhance lipophilicity and passive membrane permeability .
  • Fluorine substituents (e.g., 2-Chloro-6-fluoro-) improve metabolic stability by resisting cytochrome P450-mediated oxidation, a critical factor in drug development .

Reactivity with Ozone :
While direct studies on this compound are lacking, imidazole derivatives generally react with ozone via Criegee-type mechanisms attacking the C-C double bond . Pyrazole analogs (e.g., 1-benzylpyrazole) require higher ozone molar ratios (5:1) for degradation compared to imidazoles, suggesting that nitro/chlorine substituents in this compound may further modulate reaction kinetics .

Biological Activity :

  • Nitro-substituted benzimidazoles are often associated with antimicrobial and antiparasitic activities. For example, analogs like albendazole (a nitro-benzimidazole) target tubulin polymerization in parasites .
  • Methyl-substituted derivatives (e.g., 2-Chloro-7-methyl-) are explored for CNS applications due to enhanced blood-brain barrier penetration .

Biological Activity

2-Chloro-7-nitro-1H-benzo[d]imidazole is a heterocyclic compound with significant biological activity attributed to its unique structural features, including a chlorine atom and a nitro group. This article provides a comprehensive overview of its biological activities, mechanisms of action, synthesis methods, and relevant case studies.

Chemical Structure and Properties

The molecular formula of this compound is C7_{7}H5_{5}ClN2_{2}O2_{2}, with a molecular weight of approximately 188.58 g/mol. Its structure comprises a fused imidazole and benzene ring, which contributes to its aromatic properties and reactivity. The presence of the chlorine and nitro groups enhances its biological activity by influencing interactions with various biological targets.

Biological Activities

Research indicates that this compound exhibits a range of biological activities:

  • Antimicrobial Activity : The compound has shown effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli. Its mechanism involves disrupting bacterial cell wall synthesis and function.
  • Anticancer Properties : Studies have demonstrated that this compound can inhibit the growth of cancer cells by inducing apoptosis through the generation of reactive oxygen species (ROS) and DNA damage. For instance, derivatives of benzimidazole have been linked to the inhibition of protein kinases involved in cancer progression.
  • Inhibition of Urease : Similar to other benzimidazole derivatives, this compound may inhibit urease activity, affecting the urea cycle and potentially serving as a therapeutic agent in conditions like peptic ulcers.

The biological activity of this compound can be attributed to several mechanisms:

  • Reactive Oxygen Species (ROS) Generation : The compound induces oxidative stress in cells, leading to DNA strand breaks and activation of apoptotic pathways.
  • Enzyme Inhibition : It acts as an inhibitor for various enzymes, including urease, which is crucial for certain metabolic pathways.
  • Cell Cycle Arrest : By affecting key regulatory proteins such as p53, this compound can induce cell cycle arrest in cancer cells.

Synthesis Methods

The synthesis of this compound typically involves:

  • Nitration Reaction : The compound is synthesized through the nitration of 2-chlorobenzimidazole using concentrated nitric acid and sulfuric acid under controlled temperature conditions to ensure selective formation.
  • Industrial Production : In industrial settings, optimization techniques such as continuous flow reactors are employed to enhance yield and purity.

Case Study 1: Anticancer Activity

A study evaluated the anticancer properties of various benzimidazole derivatives, including this compound. The results indicated significant cytotoxic effects against human melanoma A375 cells, with mechanisms involving ROS-mediated DNA damage leading to apoptosis .

Case Study 2: Antimicrobial Efficacy

Research demonstrated that this compound exhibited potent antibacterial activity against Staphylococcus aureus and Escherichia coli, with minimal inhibitory concentrations (MIC) determined through standard broth dilution methods .

Comparison with Similar Compounds

Compound NameStructural FeaturesSimilarity Score
2-Chloro-7-methyl-1H-benzo[d]imidazoleMethyl group at position 70.89
2-Chloro-6-fluoro-1H-benzo[d]imidazoleFluorine atom at position 60.82
2-Chloro-5-iodo-1H-benzo[d]imidazoleIodine atom at position 50.82
2,5,6-Trichloro-1H-benzo[d]imidazoleMultiple chlorine substitutions0.82
2-Chloro-7-fluoro-1H-benzo[d]imidazoleFluorine atom at position 70.77

This table illustrates how the unique combination of chlorine and nitro groups in this compound enhances its reactivity compared to structurally similar compounds.

Q & A

Basic Research Questions

Q. What are efficient solvent-free methods for synthesizing 2-Chloro-7-nitro-1H-benzo[d]imidazole derivatives?

Methodological Answer: A solvent-free approach using nano-montmorillonite clay as a catalyst enables the synthesis of benzimidazole derivatives at room temperature. This method involves condensation of o-phenylenediamine with aldehyde derivatives, achieving good yields (e.g., 83–85%) and avoiding hazardous solvents. Characterization via 1H^1H-NMR, 13C^{13}C-NMR, IR, and HRMS confirms product purity and structure .

Q. How can spectroscopic techniques validate the structural integrity of this compound derivatives?

Methodological Answer: Nuclear magnetic resonance (1H^1H-NMR and 13C^{13}C-NMR) is critical for confirming substituent positions and aromatic proton environments. For example, in derivatives with iodine or trifluoromethyl groups, distinct splitting patterns (e.g., dd, td, or q couplings) and chemical shifts (e.g., 153.2 ppm for imidazole carbons) resolve structural ambiguities. High-resolution mass spectrometry (HRMS) further validates molecular formulas .

Q. What are the key safety protocols for handling nitro-substituted benzimidazoles during synthesis?

Methodological Answer: Nitro groups confer thermal instability; thus, strict adherence to safety measures is required:

  • Use flame-resistant equipment and avoid open flames (P210).
  • Store in dry, ventilated areas away from oxidizers (P402).
  • Employ personal protective equipment (PPE) including nitrile gloves and fume hoods during synthesis .

Advanced Research Questions

Q. How can DFT calculations optimize the molecular geometry and electronic properties of this compound?

Methodological Answer: Density Functional Theory (DFT) with the B3LYP hybrid functional and 6-31G* basis set predicts optimized geometries and electronic configurations. For example, planar benzimidazole rings (maximum deviation: 0.0258 Å) and dihedral angles (e.g., 61.73° between imidazole and phenyl rings) correlate with experimental XRD data. HOMO-LUMO gaps calculated via DFT reveal charge-transfer properties relevant to photophysical applications .

Q. What strategies resolve discrepancies in catalytic activity for benzimidazole derivatives with varying substituents?

Methodological Answer: Structural parameters like dihedral angles (e.g., 61.96° in 2-(naphthyl)-benzimidazoles) and substituent electronegativity (e.g., Cl vs. CF3_3) influence antimicrobial efficacy. Comparative XRD analysis and in vitro testing against S. aureus and S. typhi demonstrate that electron-withdrawing groups enhance activity by improving membrane penetration .

Q. How can QSAR models predict the oxidative stability of this compound in ionic liquids?

Methodological Answer: Quantitative Structure-Activity Relationship (QSAR) models combined with Random Forest Regression (RFR) analyze Fe(VI) oxidation kinetics. Descriptors like electrophilicity index (from DFT) and steric parameters predict reaction rates. For example, electron-deficient imidazole rings exhibit higher oxidation rates (R2=0.89R^2 = 0.89), validated via HPLC and kinetic studies .

Q. What computational approaches improve docking accuracy for this compound as an EGFR inhibitor?

Methodological Answer: Molecular docking (AutoDock Vina) with flexible side-chain sampling and AMBER force fields evaluates binding affinities to EGFR kinase domains. ADMET predictions (SwissADME) identify derivatives with optimal logPP (2.5–3.5) and low hepatotoxicity. For instance, chloro-substituted derivatives show higher binding scores (−9.2 kcal/mol) due to hydrophobic pocket interactions .

Q. Data Contradiction Analysis

Q. Why do synthetic yields vary for benzimidazole derivatives under similar catalytic conditions?

Methodological Answer: Discrepancies arise from substituent steric effects and catalyst loading. For example, nano-SiO2_2 (5 wt%) achieves 85% yield for 2-aryl derivatives, but bulkier substituents (e.g., naphthyl) reduce yields to 65% due to hindered diffusion. Kinetic studies (GC-MS monitoring) and BET surface area analysis of catalysts clarify these variations .

Q. How can conflicting cytotoxicity data for benzimidazole derivatives be rationalized?

Methodological Answer: Contradictions often stem from cell-line specificity and assay protocols. For example, chloro derivatives exhibit IC50_{50} = 12 µM in MCF-7 cells but >50 µM in HEK-293. Comparative transcriptomics (RNA-seq) and apoptosis assays (Annexin V/PI staining) reveal selective EGFR pathway activation in cancer cells .

Properties

IUPAC Name

2-chloro-4-nitro-1H-benzimidazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H4ClN3O2/c8-7-9-4-2-1-3-5(11(12)13)6(4)10-7/h1-3H,(H,9,10)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IDHWSFVCVDTHNI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(C(=C1)[N+](=O)[O-])N=C(N2)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H4ClN3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

197.58 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.